Cas no 66788-13-4 (1,3-Dibromo-2,5-dimethylbenzene)

• Product Name: 1,3-Dibromo-2,5-dimethylbenzene
• CAS No: 66788-13-4
• MF: C₈H₈Br₂
• MW: 263.957120895386
• MDL: MFCD11845880
• CID: 3161173
• PubChem ID: 12440634
• Update Time: 2025-09-28

1,3-Dibromo-2,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2,5-dimethylbenzene
• MFCD11845880
• SCHEMBL5778579
• E90581
• CS-0141505
• AKOS024118874
• AB93079
• 66788-13-4
• 2,6-Dibromo-p-xylene

• MDL： MFCD11845880
• Inchi： 1S/C8H8Br2/c1-5-3-7(9)6(2)8(10)4-5/h3-4H,1-2H3
• InChI Key： IWZNGNLJRXZVSV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1C)Br

Computed Properties

• Exact Mass: 263.89723Da
• Monoisotopic Mass: 261.89928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-Dibromo-2,5-dimethylbenzene

1,3-Dibromo-2,5-dimethylbenzene: A Comprehensive Overview

1,3-Dibromo-2,5-dimethylbenzene, also known by its CAS registry number CAS No. 66788-13-4, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzene, with two bromine atoms attached at the 1 and 3 positions, and two methyl groups at the 2 and 5 positions. Its unique structure endows it with distinct chemical properties, making it a valuable molecule in both academic research and commercial settings.

The synthesis of 1,3-dibromo-2,5-dimethylbenzene typically involves bromination reactions of substituted benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways. For instance, researchers have explored the use of transition metal catalysts to enhance the regioselectivity of bromination reactions. These developments have not only improved the yield of the compound but also reduced the environmental footprint of its production processes.

In terms of physical properties, 1,3-dibromo-2,5-dimethylbenzene is a crystalline solid at room temperature with a melting point of approximately 40°C. Its boiling point is around 170°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions where precise control over solubility is required.

The chemical stability of 1,3-dibromo-2,5-dimethylbenzene has been extensively studied under different conditions. Recent research indicates that the compound remains stable under normal storage conditions but can undergo degradation when exposed to strong oxidizing agents or high-energy radiation. Understanding these stability parameters is crucial for ensuring safe handling and storage practices in industrial settings.

1,3-Dibromo-2,5-dimethylbenzene finds applications in several key areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex drug molecules. Its bromine atoms act as reactive sites for further functionalization, enabling the construction of bioactive compounds with desired pharmacological properties. Additionally, the compound is utilized in agrochemicals and specialty chemicals production due to its ability to participate in nucleophilic aromatic substitution reactions.

In recent years, there has been growing interest in exploring the environmental fate and toxicity of 1,3-dibromo-2,5-dimethylbenzene. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully understand its long-term ecological impacts and potential risks to aquatic life.

The structural uniqueness of 1,3-dibromo-2,5-dimethylbenzene also makes it a valuable tool in academic research. Chemists have utilized this compound as a model system to study aromatic substitution mechanisms and reaction kinetics. By analyzing its reactivity under various conditions, researchers have gained insights into fundamental principles of organic chemistry that are applicable to a wide range of chemical systems.

In conclusion, CAS No. 66788-13-4, or 1,3-dibromo-2,5-dimethylbenzene, stands out as an important chemical entity with diverse applications and ongoing research interest. Its properties make it a versatile building block in organic synthesis while its stability and reactivity continue to be subjects of scientific investigation. As advancements in synthetic methodologies and environmental science unfold, this compound is likely to remain a focal point for innovation across multiple disciplines.